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Introduction

Lincomycin, commercially known as Lincocin, is a lincosamide antibiotic that serves as an
effective selective agent in molecular cloning. While less common than ampicillin or kanamycin,
Lincomycin provides a reliable alternative for selecting bacteria successfully transformed with a
plasmid conferring resistance to this antibiotic. Its primary mechanism of action is the inhibition
of bacterial protein synthesis by binding to the 50S ribosomal subunit.[1] Resistance is typically
conferred by plasmid-borne genes, such as Inu (lincosamide nucleotidyltransferase), which
enzymatically inactivate the antibiotic.[1] These application notes provide detailed protocols for
the use of Lincocin in bacterial selection for cloning experiments.

Mechanism of Action and Resistance

Lincomycin disrupts bacterial protein synthesis by binding to the A-site of the 23S ribosomal
RNA within the 50S ribosomal subunit. This binding interferes with the peptidyl transferase
activity, thereby halting the elongation of the polypeptide chain and inhibiting protein synthesis.
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Bacterial resistance to Lincomycin is primarily achieved through enzymatic modification of the
antibiotic. Genes such as Inu(A), Inu(C), and Inu(D) encode for lincosamide
nucleotidyltransferases.[1] These enzymes catalyze the transfer of a nucleotide
monophosphate to the antibiotic, rendering it unable to bind to the ribosome.

Signaling Pathway: Lincocin's Inhibition of Bacterial
Protein Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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